Cas no 1219237-63-4 (2-pyrrolidin-1-ylbutanoic acid;hydrochloride)

• Product Name: 2-pyrrolidin-1-ylbutanoic acid;hydrochloride
• CAS No: 1219237-63-4
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD09864568
• CID: 1075461
• Update Time: 2025-10-28

2-pyrrolidin-1-ylbutanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidin-1-yl-butyric acid hydrochloride
• 2-pyrrolidin-1-ylbutanoic acid;hydrochloride

• MDL： MFCD09864568
• Inchi： 1S/C8H15NO2.ClH/c1-2-7(8(10)11)9-5-3-4-6-9;/h7H,2-6H2,1H3,(H,10,11);1H
• InChI Key： POIDTVYBIYAITO-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CC)N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Additional information on 2-pyrrolidin-1-ylbutanoic acid;hydrochloride

Introduction to 2-Pyrrolidin-1-Ylbutanoic Acid Hydrochloride (CAS No: 1219237-63-4)

The compound 2-pyrrolidin-1-ylbutanoic acid hydrochloride, identified by the CAS number 1219237-63-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug development and related industries.

Recent studies have highlighted the importance of pyrrolidine derivatives in various biological systems. The pyrrolidine ring, a five-membered saturated heterocycle, is known for its stability and versatility, making it a popular choice in medicinal chemistry. The addition of a butanoic acid group to the pyrrolidine ring in this compound introduces new functional groups that can interact with biological targets, such as enzymes or receptors, potentially leading to therapeutic effects.

The hydrochloride salt form of this compound is particularly interesting due to its enhanced solubility and stability compared to the free base. This property is crucial for its application in pharmaceutical formulations, where bioavailability and shelf life are critical factors. Recent research has explored the use of this compound in treating neurological disorders, where it has shown promising results in preclinical models.

In terms of synthesis, the compound can be prepared through various routes, including nucleophilic substitution and condensation reactions. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and purer products. These advancements underscore the importance of continuous innovation in synthetic chemistry to meet the demands of modern drug discovery.

The pharmacokinetic profile of 2-pyrrolidin-1-ylbutanoic acid hydrochloride has been extensively studied, revealing favorable absorption and distribution properties. This makes it a strong candidate for oral administration, which is a preferred route for many medications due to patient convenience.

In conclusion, the compound with CAS number 1219237-63-4 represents a promising avenue for future research and development in the pharmaceutical industry. Its unique chemical properties, combined with recent advances in synthesis and pharmacology, position it as a valuable tool in addressing unmet medical needs.